Cas no 71796-73-1 (8-ethoxy-2-imino-2H-chromene-3-carbothioamide)

8-ethoxy-2-imino-2H-chromene-3-carbothioamide structure
71796-73-1 structure
Product Name:8-ethoxy-2-imino-2H-chromene-3-carbothioamide
CAS No:71796-73-1
MF:C12H12N2O2S
MW:248.300881385803
CID:545044
PubChem ID:911802
Update Time:2025-04-19

8-ethoxy-2-imino-2H-chromene-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbothioamide, 8-ethoxy-2-imino-
    • 8-ethoxy-2-iminochromene-3-carbothioamide
    • 8-ethoxy-2-imino-2H-chromene-3-carbothioamide
    • Oprea1_271008
    • 8-Ethoxy-2-imino-2H-chromene-3-carbothioamide #
    • DTXSID00358730
    • 2H-Benz[b]oxan-3-thiocarboxamide, 8-ethoxy-2-imino-
    • AKOS022109294
    • F6660-1357
    • 71796-73-1
    • PCGDBSIFUSNVRD-UHFFFAOYSA-N
    • Inchi: 1S/C12H12N2O2S/c1-2-15-9-5-3-4-7-6-8(12(14)17)11(13)16-10(7)9/h3-6,13H,2H2,1H3,(H2,14,17)
    • InChI Key: PCGDBSIFUSNVRD-UHFFFAOYSA-N
    • SMILES: S=C(C1C(=N)OC2C(=CC=CC=2C=1)OCC)N

Computed Properties

  • Exact Mass: 248.06206
  • Monoisotopic Mass: 248.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 68.33

8-ethoxy-2-imino-2H-chromene-3-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6660-1357-2μmol
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F6660-1357-20μmol
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F6660-1357-1mg
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